Cas no 722463-22-1 (2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop -2-enehydrazide)

• Product Name: 2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop -2-enehydrazide
• CAS No: 722463-22-1
• MF: C₁₆H₁₂N₄O₅S
• MW: 372.355281829834
• CID: 5910534
• PubChem ID: 92316436
• Update Time: 2025-10-31

2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop -2-enehydrazide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop -2-enehydrazide
• 2-Propenoic acid, 2-cyano-3-phenyl-, 2-[(3-nitrophenyl)sulfonyl]hydrazide
• (Z)-2-Cyano-N'-(3-nitrophenyl)sulfonyl-3-phenylprop-2-enehydrazide
• EN300-26593547
• 722463-22-1
• Z56872503
• 2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop-2-enehydrazide

• Inchi： 1S/C16H12N4O5S/c17-11-13(9-12-5-2-1-3-6-12)16(21)18-19-26(24,25)15-8-4-7-14(10-15)20(22)23/h1-10,19H,(H,18,21)
• InChI Key： MCKYPVHVXMZCQX-UHFFFAOYSA-N
• SMILES： C(NNS(C1=CC=CC([N+]([O-])=O)=C1)(=O)=O)(=O)C(C#N)=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 372.05284067g/mol
• Monoisotopic Mass: 372.05284067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.472±0.06 g/cm3(Predicted)
• pka: 6.35±0.25(Predicted)

Additional information on 2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop -2-enehydrazide

Introduction to 2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop-2-enehydrazide (CAS No. 722463-22-1)

2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop-2-enehydrazide, also known by its CAS number 722463-22-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group, a nitrobenzenesulfonyl moiety, and a phenylpropenyl hydrazide backbone. These functional groups contribute to its potential biological activities and make it an intriguing candidate for various applications in drug discovery and development.

The molecular formula of 2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop-2-enehydrazide is C₁₈H₁₄N₄O₄S, with a molecular weight of approximately 378.38 g/mol. The compound's structure can be visualized as a conjugated system with multiple electron-withdrawing groups, which influence its electronic properties and reactivity. The presence of the cyano group and the nitrobenzenesulfonyl moiety imparts strong electron-withdrawing effects, while the phenylpropenyl hydrazide backbone provides additional conjugation and flexibility.

In recent years, 2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop-2-enehydrazide has been studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, studies have demonstrated that 2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop-2-enehydrazide exhibits potent antioxidant activity, which further supports its potential in managing oxidative stress-related conditions.

Beyond its anti-inflammatory and antioxidant properties, 2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop-2-enehydrazide has also been investigated for its anticancer potential. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and NF-κB, which are crucial for cell survival and proliferation. These findings suggest that 2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop-2-enehydrazide could be a valuable lead compound for the development of novel anticancer agents.

The synthesis of 2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop-2-enehydrazide typically involves a multi-step process that includes the formation of the hydrazide intermediate followed by the introduction of the cyano and nitrobenzenesulfonyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, one common approach involves the reaction of 3-nitrobenzene sulfonyl chloride with 2-cyanoacetohydrazide in the presence of a base to form the desired product. The choice of synthetic method can significantly impact the yield and purity of the final compound.

In terms of physicochemical properties, 2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop-2-enehydrazide is generally stable under standard laboratory conditions but may require careful handling due to its sensitivity to moisture and light. The compound is soluble in organic solvents such as DMSO and ethanol but has limited solubility in water. This solubility profile can influence its formulation and delivery methods in pharmaceutical applications.

To further explore the biological activities of 2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop-2-enehydrazide, several in vitro and in vivo studies have been conducted. In vitro assays have demonstrated that this compound can effectively inhibit enzyme activities associated with inflammatory pathways, such as COX-1 and COX-2. In vivo studies using animal models have also shown promising results, with significant reductions in inflammation markers observed in treated groups compared to controls.

The safety profile of 2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop-2-enehydrazide is another important consideration for its potential use in therapeutic applications. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully understand its long-term safety profile and potential side effects.

In conclusion, 2-cyano-N'-(3-nitrobenzenesulfonyl)-3-phenylprop-2-enehydrazide (CAS No. 722463-22-1) is a multifunctional organic compound with promising biological activities that make it an attractive candidate for drug discovery and development. Its anti-inflammatory, antioxidant, and anticancer properties have been extensively studied, providing a strong foundation for future research and potential clinical applications. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, further solidifying its importance in the field of medicinal chemistry.